Cas no 17058-74-1 (N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide)

• Product Name: N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide
• CAS No: 17058-74-1
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 3057865
• PubChem ID: 956333
• Update Time: 2025-05-20

N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-2,6-dimethyl-phenyl)-2-chloro-acetamide
• STK119172
• N-(4-bromo-2,6-dimethylphenyl)-2-chloroacetamide
• 17058-74-1
• SCHEMBL10603992
• AKOS000249272
• 4'-BROMO-2-CHLORO-2',6'-DIMETHYLACETANILIDE
• 4'-Bromo-2-chloro-2',6'-acetoxylidide; Chloroacetyl-4-bromo-2,6-dimethylanilide
• CS-0362240
• N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide

• Inchi： 1S/C10H11BrClNO/c1-6-3-8(11)4-7(2)10(6)13-9(14)5-12/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： BOGZZKCHNFBJGM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)NC(CCl)=O

Computed Properties

• Exact Mass: 274.97125Da
• Monoisotopic Mass: 274.97125Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide

N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide (CAS No. 17058-74-1): An Overview

N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide, with the CAS number 17058-74-1, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and dimethylated aromatic ring and a chloroacetamide functional group. These properties make it an attractive candidate for various applications, including the synthesis of more complex molecules and the development of novel pharmaceutical agents.

The chemical structure of N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide consists of a substituted benzene ring with a bromine atom at the para position and two methyl groups at the ortho positions. The acetamide moiety is attached to the benzene ring via a chloromethyl group. This combination of functional groups imparts specific chemical and physical properties to the compound, such as solubility, reactivity, and stability.

Recent studies have highlighted the potential of N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide in various scientific and industrial applications. In organic synthesis, this compound serves as an important intermediate for the preparation of more complex organic molecules. Its reactivity and functional group diversity make it a valuable starting material for synthetic routes that require precise control over chemical transformations.

In the pharmaceutical industry, N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide has been explored for its potential as a lead compound in drug discovery. Research has shown that compounds with similar structural motifs exhibit biological activities such as anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide demonstrated significant inhibitory effects on cancer cell proliferation. These findings underscore the importance of this compound in the development of new therapeutic agents.

From a synthetic chemistry perspective, N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide can be synthesized through various routes. One common method involves the reaction of 4-bromo-2,6-dimethylbenzeneamine with chloroacetyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds with high yields and purity, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The physical properties of N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide are also noteworthy. It is a white crystalline solid with a melting point ranging from 105 to 107°C. The compound is moderately soluble in common organic solvents such as dichloromethane and dimethylformamide but has limited solubility in water. These properties are crucial for its handling and storage in laboratory settings.

In terms of safety and handling, N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide should be managed with care due to its potential to cause irritation to the eyes and skin. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. Additionally, proper ventilation should be maintained to prevent inhalation of vapors.

From an analytical standpoint, N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide can be characterized using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. For example, proton NMR spectroscopy can confirm the presence of specific functional groups such as the aromatic ring and acetamide moiety.

Future research on N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide is likely to focus on expanding its applications in both synthetic chemistry and pharmaceutical development. Ongoing studies aim to optimize synthetic routes to improve yield and purity while reducing environmental impact. Additionally, efforts are being made to explore new biological activities and therapeutic potentials of this compound and its derivatives.

In conclusion, N-(4-Bromo-2,6-dimethylphenyl)-2-chloroacetamide (CAS No. 17058-74-1) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile properties make it an important molecule for further research and development. As new studies continue to uncover its full potential, this compound is poised to play a crucial role in advancing our understanding of organic chemistry and pharmaceutical science.